Cas no 1060191-79-8 (N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide)

• Product Name: N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• CAS No: 1060191-79-8
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5924793
• PubChem ID: 25885355
• Update Time: 2025-06-09

N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide
• N-cyclopropyl-2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]acetamide
• VU0638027-1
• N-cyclopropyl-2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)acetamide
• 1060191-79-8
• N-cyclopropyl-2-[4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• AKOS024501496
• F5228-1450

• Inchi： 1S/C17H19N3O3/c1-2-23-14-7-3-12(4-8-14)15-9-17(22)20(11-18-15)10-16(21)19-13-5-6-13/h3-4,7-9,11,13H,2,5-6,10H2,1H3,(H,19,21)
• InChI Key： HYWHQUDDJSZGKC-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)CN1C=NC(C2=CC=C(OCC)C=C2)=CC1=O

Computed Properties

• Exact Mass: 313.14264148g/mol
• Monoisotopic Mass: 313.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide

Research Brief on N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1060191-79-8)

N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1060191-79-8) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidinone scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have explored its synthesis, pharmacokinetics, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to achieve scalability, which is critical for preclinical and clinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to confirm the compound's structural integrity and purity, with results consistently meeting pharmaceutical standards.

Pharmacological studies have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and proliferative diseases. In vitro assays demonstrated its ability to selectively target key signaling pathways, such as the MAPK and NF-κB cascades, which are implicated in various pathological conditions. These findings suggest that N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide could serve as a lead compound for the development of new anti-inflammatory or anti-cancer therapies.

In vivo studies have further validated the compound's therapeutic potential. Animal models of chronic inflammation and tumorigenesis showed significant reduction in disease markers following treatment with this molecule. Notably, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These results underscore its potential for translation into clinical trials.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its efficacy and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the development of derivatives with improved therapeutic indices.

In conclusion, N-cyclopropyl-2-4-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamide (CAS: 1060191-79-8) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and robust biological activity make it a valuable candidate for further investigation. Continued research will be essential to fully elucidate its mechanism of action and explore its clinical applications.